Cas no 72836-35-2 (1,3,4-Thiadiazol-2-amine,5-(ethylsulfonyl)-N-methyl-)

1,3,4-Thiadiazol-2-amine,5-(ethylsulfonyl)-N-methyl- structure
72836-35-2 structure
Product Name:1,3,4-Thiadiazol-2-amine,5-(ethylsulfonyl)-N-methyl-
CAS No:72836-35-2
MF:C5H9N3O2S2
MW:207.273857831955
CID:570505
PubChem ID:11970600
Update Time:2025-04-19

1,3,4-Thiadiazol-2-amine,5-(ethylsulfonyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine,5-(ethylsulfonyl)-N-methyl-
    • 5-(ethylsulphonyl)-N-methyl-1,3,4-thiadiazol-2-amine
    • 5-ethylsulfonyl-N-methyl-1,3,4-thiadiazol-2-amine
    • 5-(ethylsulfonyl)-N-methyl-1,3,4-thiadiazol-2-amine
    • 72836-35-2
    • EINECS 276-927-1
    • DTXSID40223150
    • K5W4A55SRS
    • 1,3,4-Thiadiazol-2-amine, 5-(ethylsulfonyl)-N-methyl-
    • NS00037413
    • Inchi: 1S/C5H9N3O2S2/c1-3-12(9,10)5-8-7-4(6-2)11-5/h3H2,1-2H3,(H,6,7)
    • InChI Key: ISONFYGBTNNSIJ-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(NC)S1)(CC)(=O)=O

Computed Properties

  • Exact Mass: 207.01377
  • Monoisotopic Mass: 207.01361889g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Density: 1.448
  • Boiling Point: 358.76°C at 760 mmHg
  • Flash Point: 170.772°C
  • Refractive Index: 1.568
  • PSA: 71.95
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd